Cas no 391229-77-9 (N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide)

• Product Name: N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide
• CAS No: 391229-77-9
• MF: C₂₀H₁₆N₂OS
• MW: 332.418843269348
• CID: 5811212
• PubChem ID: 4609808
• Update Time: 2025-10-28

N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide
• 1-Naphthalenecarboxamide, N-(3,6-dimethyl-2(3H)-benzothiazolylidene)-
• N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide
• F0214-0211
• N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)naphthalene-1-carboxamide
• AKOS024575066
• 391229-77-9
• Oprea1_141916

• Inchi： 1S/C20H16N2OS/c1-13-10-11-17-18(12-13)24-20(22(17)2)21-19(23)16-9-5-7-14-6-3-4-8-15(14)16/h3-12H,1-2H3
• InChI Key： GYXHHQWHWGPSPM-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=CC=C(C)C=C3S2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 332.09833431g/mol
• Monoisotopic Mass: 332.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 533.6±43.0 °C(Predicted)
• pka: 0.09±0.20(Predicted)

Additional information on N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide

N-[(2E)-3,6-Dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide (CAS No. 391229-77-9): A Comprehensive Overview

N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide (CAS No. 391229-77-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of naphthalene and benzothiazole, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer drug development.

The chemical structure of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide consists of a naphthalene ring system conjugated with a benzothiazole moiety through an imine linkage. The presence of the imine group imparts significant reactivity and biological activity to the molecule. The dimethyl substitutions on the benzothiazole ring further enhance its stability and solubility, making it an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of cell cycle regulatory proteins and the activation of caspase-dependent apoptotic pathways. These findings have sparked interest in further exploring its potential as an anticancer agent.

The synthesis of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide has been extensively studied and optimized by researchers. One common synthetic route involves the condensation of 1-naphthoyl chloride with 3,6-dimethylbenzothiazolium salt under mild conditions. This method yields high purity and good yields of the target compound. The ease of synthesis and scalability make it an attractive option for large-scale production in pharmaceutical settings.

Pharmacokinetic studies have provided valuable insights into the behavior of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide in biological systems. These studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

Toxicological evaluations have also been conducted to assess the safety profile of N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-yli dene]naphthalene - 1 - carboxamide. Preliminary data suggest that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, more comprehensive toxicological studies are needed to fully understand its safety profile before it can be advanced to clinical trials.

In conclusion, N - [ ( 2 E ) - 3 , 6 - dimethyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene ] naphthalene - 1 - carboxamide (CAS No. 391229 - 77 - 9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both academic and industrial settings. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.